Cas no 654643-34-2 (Benzenesulfonamide, 4-methyl-N-(1-methyl-3-oxo-4-phenylbutyl)-)

• Product Name: Benzenesulfonamide, 4-methyl-N-(1-methyl-3-oxo-4-phenylbutyl)-
• CAS No: 654643-34-2
• MF: C₁₈H₂₁NO₃S
• MW: 331.429243803024
• CID: 399069
• PubChem ID: 11301998
• Update Time: 2025-04-19

Benzenesulfonamide, 4-methyl-N-(1-methyl-3-oxo-4-phenylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methyl-N-(1-methyl-3-oxo-4-phenylbutyl)-
• 4-methyl-N-(4-oxo-5-phenylpentan-2-yl)benzenesulfonamide
• DTXSID10461764
• 654643-34-2

• Inchi： 1S/C18H21NO3S/c1-14-8-10-18(11-9-14)23(21,22)19-15(2)12-17(20)13-16-6-4-3-5-7-16/h3-11,15,19H,12-13H2,1-2H3
• InChI Key： YHTYHLDNBGCOIZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC(C)CC(CC1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 331.12433
• Monoisotopic Mass: 331.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 63.24